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Compound of Interest

Compound Name: 1-Chloroanthraquinone

Cat. No.: B052148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-
chloroanthraquinone (CAS No. 82-44-0), a key intermediate in the synthesis of dyes and

pigments. Adherence to these guidelines is crucial to ensure personal safety and minimize

environmental impact in a laboratory setting.

Hazard Identification and Classification
1-Chloroanthraquinone is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. It is an irritant and may cause

damage to organs through prolonged or repeated exposure.[1][2]

GHS Classification:

Skin Corrosion/Irritation: Category 2[2]

Serious Eye Damage/Eye Irritation: Category 2A[2]

Specific Target Organ Toxicity (Repeated Exposure): Category 2[2]

Hazard Statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H373: May cause damage to organs through prolonged or repeated exposure.[2]

H412: Harmful to aquatic life with long-lasting effects.[3]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P314: Get medical advice/attention if you feel unwell.

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-chloroanthraquinone is

presented in the table below.
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Property Value Reference

Molecular Formula C₁₄H₇ClO₂ [4][5]

Molecular Weight 242.66 g/mol [3][4][5]

Appearance
Light yellow to yellow powder

or crystals
[3][5][6]

Melting Point 159-160 °C [3][4][5][7]

Boiling Point 345.65 °C (estimate) [4][5][7]

Flash Point 179.7 °C [4]

Solubility
Soluble in hot toluene;

sparingly soluble in water
[4][5][6][7]

Vapor Pressure 1.87E-07 mmHg at 25°C [4]

Toxicological Information
The toxicological properties of 1-chloroanthraquinone have not been fully investigated.[1]

However, available data indicates it is an irritant and may have other health effects.

Test Species Route Result Reference

LD50 Mouse Intravenous 56 mg/kg [4]

LD50 Rabbit Oral 15100 mg/kg [5]

Draize test Rabbit Eye
500 mg/24H

(Mild irritation)
[1]

Carcinogenicity: 1-Chloroanthraquinone is not listed as a carcinogen by ACGIH, IARC, NTP,

or CA Prop 65.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available in standard

safety data sheets. The provided data is a summary of results from standardized toxicological
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testing, such as the Draize eye irritancy test. The general methodology for such a test involves:

Draize Eye Irritancy Test (General Methodology):

Animal Model: Albino rabbits are typically used.

Test Substance Application: A specified amount of the test substance (e.g., 500 mg) is

applied to the conjunctival sac of one eye of each animal. The other eye serves as a control.

[1]

Observation: The eyes are observed and scored for redness, swelling, and discharge at

specific intervals (e.g., 1, 24, 48, and 72 hours) after application.

Scoring: The severity of the observed effects is graded according to a standardized scoring

system. The final score determines the irritation classification (e.g., mild, moderate, severe).

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling:

Wash hands and any exposed skin thoroughly after handling.[1][2]

Use in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[1][8]

Avoid generating dust.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not ingest or inhale.[1]

Remove and wash contaminated clothing before reuse.[1][2]

Storage:

Store in a tightly closed container.[1]
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Keep in a cool, dry, and well-ventilated area.[1][9]

Store away from incompatible materials such as strong oxidizing agents.[1][2]

Recommended storage temperature is below +30°C.[4][5][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling 1-chloroanthraquinone.

Protection Type Specification Purpose

Eye/Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

To protect eyes from dust and

splashes.

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) and

clothing to prevent skin

exposure.[1][8]

To prevent skin contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated.[1]

To prevent inhalation of dust

particles.

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Procedure

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1][2][9]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][2]

Eye Contact

Get medical aid. Flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2]

Ingestion

Get medical aid. Do NOT induce vomiting. If the

person is conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.[1]

[2][9]

Fire Fighting and Accidental Release Measures
Fire Fighting:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][2][10]

Specific Hazards: During a fire, irritating and highly toxic gases such as hydrogen chloride,

carbon monoxide, and carbon dioxide may be generated by thermal decomposition.[1][2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][2]

Accidental Release:

Personal Precautions: Use proper personal protective equipment as indicated in Section 6.

Ensure adequate ventilation.[1][2]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Sweep up the material and place it into a suitable, closed

container for disposal. Avoid generating dusty conditions.[1][10]

Logical Workflow for Spill Management
The following diagram illustrates the logical workflow for handling a 1-chloroanthraquinone
spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/95371.pdf
https://www.chemicalbook.com/msds/1-chloroanthracene.pdf
https://www.benchchem.com/product/b052148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Is the spill large?

Clean up with absorbent material
(e.g., vermiculite, sand)

No

Contact Emergency Services

Yes

Place waste in a sealed,
labeled container

Decontaminate the area

Dispose of waste according
to regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Chloroanthraquinone spill.

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) for the product you are using and consult with your institution's
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environmental health and safety department for any additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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